Cas no 1443249-10-2 (2,4-dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid)

• Product Name: 2,4-dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid
• CAS No: 1443249-10-2
• MF: C₈H₅Cl₂FO₂S
• MW: 255.093502759933
• MDL: MFCD32662848
• CID: 5150764
• PubChem ID: 89628484
• Update Time: 2025-05-19

2,4-dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dichloro-6-fluoro-3-(methylthio)-
• 2,4-dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid

• MDL： MFCD32662848
• Inchi： 1S/C8H5Cl2FO2S/c1-14-7-3(9)2-4(11)5(6(7)10)8(12)13/h2H,1H3,(H,12,13)
• InChI Key： RMACGHJFZWAQLM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C(Cl)C(SC)=C1Cl

Additional information on 2,4-dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid

Comprehensive Analysis of 2,4-Dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid (CAS No. 1443249-10-2)

2,4-Dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid (CAS No. 1443249-10-2) is a specialized halogenated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique substituted benzene ring, has garnered attention due to its potential as a building block for synthesizing bioactive molecules. Researchers are increasingly exploring its utility in drug discovery and crop protection, aligning with the growing demand for novel small-molecule therapeutics and sustainable agrochemicals.

The structural features of 2,4-dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid include a carboxylic acid group at position 1, complemented by chloro (positions 2 and 4), fluoro (position 6), and methylsulfanyl (position 3) substituents. This arrangement contributes to its electronic properties and reactivity, making it valuable for cross-coupling reactions and heterocycle formation. Recent studies highlight its role in developing enzyme inhibitors, particularly in targeting metabolic pathways relevant to disease treatment.

In the context of green chemistry, this compound is being evaluated for its compatibility with eco-friendly synthesis methods. The integration of fluorine atoms in its structure aligns with the pharmaceutical industry's focus on fluorinated compounds, known for enhancing drug bioavailability and metabolic stability. Meanwhile, the methylsulfanyl group offers opportunities for further functionalization, a key consideration in medicinal chemistry optimization.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS 1443249-10-2. Its physicochemical properties, including logP and pKa, are critical for predicting ADME profiles in drug development. The compound's crystalline form has also been studied using X-ray diffraction, providing insights into its molecular packing and intermolecular interactions.

From a commercial perspective, 2,4-dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid is available as a high-purity reference standard for research purposes. Suppliers often emphasize its batch-to-batch consistency and regulatory compliance, addressing the pharmaceutical industry's stringent quality requirements. The compound's synthetic scalability is another area of interest, particularly for process chemistry teams working on kilogram-scale production.

Emerging applications of this multifunctional benzoic acid derivative include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly advancing areas in targeted protein degradation. Its halogen-rich structure also makes it a candidate for developing PET radiotracers, meeting the rising demand for molecular imaging probes in diagnostic applications.

Environmental considerations surrounding halogenated compounds have led to investigations into the biodegradation potential of 1443249-10-2. Recent QSAR modeling studies attempt to predict its environmental fate, while microbial degradation experiments explore pathways for its detoxification. These efforts reflect the broader shift toward benign-by-design chemicals in industrial applications.

Patent literature reveals growing interest in 2,4-dichloro-6-fluoro-3-(methylsulfanyl)benzoic acid as a key intermediate for herbicide formulations and antifungal agents. Its structure-activity relationships are being mapped against various biological targets, with particular attention to plant pathogen systems. These developments coincide with increased R&D investment in next-generation crop protection solutions.

For researchers handling this compound, proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain its chemical integrity. Material Safety Data Sheets (MSDS) provide detailed guidance on laboratory safety measures, emphasizing the use of personal protective equipment during experimentation.

The future research directions for CAS 1443249-10-2 may include exploration of its metal-organic frameworks (MOFs) applications or development as a ligand in catalytic systems. As computational chemistry tools advance, in silico screening of this compound's derivatives could accelerate discovery of novel bioactive molecules with improved target selectivity and reduced off-target effects.